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Compound of Interest

Compound Name: 6-Propylpyridazin-3-amine

Cat. No.: B15050259 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, specific

technical information, including molecular structure data, experimental protocols, and

quantitative biological data for 6-Propylpyridazin-3-amine, is not available in the public

domain. This suggests that the compound may be a novel chemical entity that has not been

synthesized or characterized, or the information is proprietary and not publicly disclosed.

While direct information is lacking, this guide will provide a technical overview of the core

molecular structure, potential synthetic strategies, and the known biological activities of closely

related pyridazine derivatives. This information can serve as a valuable resource for

researchers and drug development professionals interested in the potential of this chemical

scaffold.

Molecular Structure and Properties of the Pyridazine
Core
6-Propylpyridazin-3-amine belongs to the pyridazine class of heterocyclic compounds. The

core structure consists of a six-membered aromatic ring containing two adjacent nitrogen

atoms. In this specific molecule, a propyl group is attached at the 6-position and an amine

group at the 3-position.

General Properties of Related Pyridazine Derivatives:
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The physicochemical properties of pyridazine derivatives can vary significantly based on their

substitution patterns. However, some general characteristics can be inferred.

Property
General Observation for Related
Compounds

Molecular Weight

The molecular weight of 6-propylpyridazin-3-

amine would be approximately 137.19 g/mol .

For comparison, 6-methylpyridazin-3-amine has

a molecular weight of 109.13 g/mol .

Solubility

Generally, pyridazine derivatives show some

solubility in polar organic solvents. The

presence of the amine group in 6-

propylpyridazin-3-amine might confer some

aqueous solubility, particularly at acidic pH.

Boiling/Melting Point

These properties are highly dependent on the

substituents. For instance, 6-chloropyridazin-3-

amine has a melting point of 210 °C.[1][2]

Potential Synthetic Strategies
While no specific synthesis for 6-propylpyridazin-3-amine has been reported, plausible

synthetic routes can be extrapolated from established methods for analogous pyridazine

compounds. A common starting material for the synthesis of 3-amino-6-substituted pyridazines

is 3-amino-6-chloropyridazine.

A potential synthetic workflow could involve a cross-coupling reaction to introduce the propyl

group at the 6-position.

Figure 1: A potential synthetic workflow for 6-propylpyridazin-3-amine.

Experimental Protocol (Hypothetical):

A generalized protocol based on Suzuki coupling for the synthesis of 6-arylpyridazines could be

adapted:
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Reaction Setup: To a solution of 3-amino-6-chloropyridazine in a suitable solvent (e.g.,

dioxane or a mixture of toluene and water), add propylboronic acid.

Catalyst and Base: Add a palladium catalyst, such as Pd(PPh₃)₄, and a base, such as

sodium carbonate or potassium phosphate.

Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at

a temperature typically ranging from 80 to 120 °C for several hours.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup and Purification: Upon completion, cool the reaction mixture, and perform an

aqueous workup. The crude product can then be purified by column chromatography on

silica gel.

Biological Activities of Related Pyridazine
Derivatives
The pyridazine and pyridazinone scaffolds are present in a variety of biologically active

molecules, demonstrating a broad range of pharmacological effects. This suggests that 6-
propylpyridazin-3-amine could potentially exhibit interesting biological properties.

Known activities of related compounds include:

Antiproliferative and Anti-inflammatory Activities: Certain novel 6-aryl-dihydropyridazin-3(2H)-

ones have shown anti-cancer and anti-inflammatory properties.[1]

Antimicrobial Activity: Some pyridazine derivatives have been investigated for their

antimicrobial effects.

Enzyme Inhibition: Derivatives of pyridazinone have been identified as potent inhibitors of

enzymes such as carbonic anhydrase and acetylcholinesterase.[1]

Receptor Antagonism: Some have been found to act as histamine H3 receptor antagonists.

[1]
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The specific biological activity of 6-propylpyridazin-3-amine would need to be determined

through experimental screening.

Conclusion
While there is a significant body of research on the synthesis and biological applications of

pyridazine derivatives, 6-propylpyridazin-3-amine remains an uncharacterized compound.

The information presented in this guide on related molecules provides a foundational

understanding for researchers and drug development professionals who may be interested in

exploring the synthesis and potential therapeutic applications of this novel chemical entity.

Further experimental investigation is required to elucidate the precise properties and biological

functions of 6-propylpyridazin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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